tert-butyl 4-(1H-1,2,4-triazol-1-yl)piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-(1,2,4-triazol-1-yl)piperidine-1-carboxylate
• InChI: InChI=1S/C12H20N4O2/c1-12(2,3)18-11(17)15-6-4-10(5-7-15)16-9-13-8-14-16/h8-10H,4-7H2,1-3H3
• InChI Key: VUYZDLSEMFYUEY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)N2C=NC=N2
• Molecular Formula: C12H20N4O2
• DSSTOX Substance ID: DTXSID701162947
• Molecular Weight: 252.31 g/mol
• CAS RN: 158654-90-1

Description

• Synonyms : 2-[(Bis(1-(tert-butyl)-1H-1,2,3-triazol-4-yl)methyl)amino]methyl)-1H-1,2,3-triazol-1-yl)acetic acid, Copper click-chemistry ligand, Water-soluble CuAAC ligand

Synthesis Analysis

The synthesis of BTTAA involves the combination of specific precursors. While detailed synthetic procedures may vary, the key steps include the formation of the triazole ring and subsequent functionalization. Researchers have successfully synthesized BTTAA and established its structure using NMR and MS analysis .

Molecular Structure Analysis

The molecular structure of BTTAA consists of a piperidine ring linked to a 1,2,4-triazole moiety. The tert-butyl group provides steric hindrance, influencing its reactivity and solubility. The water solubility of BTTAA makes it advantageous for bioconjugation experiments .

Chemical Reactions Analysis

BTTAA serves as a ligand for copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC). This click chemistry reaction allows efficient bioconjugation by linking azide-containing molecules to alkynes. BTTAA accelerates reaction rates and minimizes cytotoxicity, making it suitable for diverse chemical biology applications .

Physical And Chemical Properties Analysis

• Biocompatibility : BTTAA exhibits compatibility with biological systems, making it valuable for in vivo studies .

Mechanism of Action

BTTAA facilitates bioorthogonal click reactions by coordinating with copper ions. In CuAAC, azide and alkyne functional groups react selectively in the presence of copper catalysts. BTTAA enhances the kinetics of this process, enabling precise labeling and modification of biomolecules .

Safety and Hazards

• BTTAA poses minimal cytotoxic effects and is considered safe for use in biological contexts .

Future Directions

Researchers continue to explore BTTAA’s applications in bioconjugation, metabolic labeling, and compartment-specific measurements. Further investigations may focus on optimizing its reactivity, expanding its utility, and developing derivatives for specific biological targets .

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a stirred solution of: tert-butyl 4-[(methylsulfonyl)oxy]piperidine-1-carboxylate (5.9 g, 21.1 mmol) and 1,2,4-triazole (1.75 g, 1.2 equiv.) in DMF at ambient temperature was added sodium hydride (60% in mineral oil, 1.0 g, 1.2 equiv.). The mixture was stirred at 60° C. for 5 days, and the TLC showed no starting mesylate left. The mixture was poured into ice water and extracted with ethyl acetate (3×). The organic layer was dried, evaporated and purified by silica flash column eluting with 0-10% methanol in ethyl acetate to give tert-butyl 4-(1H-1,2,4-triazol-1-yl)piperidine-1-carboxylate as a white solid. The solid was then treated with hydrogen chloride in dioxane (4 N, 10 mL) for 2 hours. The mixture was then evaporated to remove most of the dioxane to give a white solid, which was washed with ethyl acetate to give the desired 4-(1H-1,2,4-triazol-1-yl)piperidine hydrochloride salt (5.55 g). 1H NMR (300 Mz, CD3OD): 10.00 (s, 1H), 8.97 (s, 1H), 5.10-5.00 (m, 1H), 3.63-3.58 (br. d, 2H), 3.33-3.26 (br. d, 2H), 2.50-2.30 (m, 4H).